Cas no 1805585-79-8 (Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805585-79-8
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4881137
• Update Time: 2025-10-30

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)4-2-5(8(11)12)17-6(3-16)7(4)10(13,14)15/h2,8H,1H3
• InChI Key： SVYPLNJGMIVFLL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(F)F)C=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805585-79-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1805585-79-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, characterized by the presence of cyano, difluoromethyl, and trifluoromethyl substituents on a pyridine backbone, make it an invaluable building block for drug discovery and development.

The significance of this compound in modern pharmaceutical synthesis cannot be overstated. The pyridine core is a common motif in many pharmacologically relevant molecules, offering a scaffold that can be modified to achieve specific biological activities. The introduction of cyano and carboxylate functional groups enhances the reactivity of the molecule, allowing for further derivatization and functionalization. Additionally, the presence of difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties, which can influence the pharmacokinetic and pharmacodynamic profiles of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has emerged as a key intermediate in several high-profile drug development projects. For instance, its derivatives have been explored as potential inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The compound's utility extends beyond oncology applications. Researchers have also investigated its potential in antimicrobial and anti-inflammatory therapies. The cyano group facilitates further chemical transformations, enabling the synthesis of molecules with targeted biological activities. For example, recent studies have demonstrated the efficacy of certain cyano-substituted pyridines in modulating immune responses, highlighting the compound's versatility as a pharmacological tool.

From a synthetic chemistry perspective, Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate exemplifies the importance of strategic functional group placement in drug development. The combination of electron-withdrawing cyano and fluorinated substituents allows for precise control over reaction outcomes, enabling chemists to tailor molecular properties for optimal biological activity. This underscores the compound's role as a cornerstone in the synthesis of next-generation pharmaceuticals.

The demand for high-quality intermediates like Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate continues to grow as pharmaceutical companies strive to innovate and bring new treatments to market. Its availability from reliable suppliers ensures that researchers can focus on their core scientific objectives without being hindered by supply chain issues. This reliability is crucial for maintaining momentum in drug discovery programs, where time-to-market can significantly impact patient outcomes.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805585-79-8) is a multifaceted compound with far-reaching implications in pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for synthesizing novel therapeutic agents across various disease areas. As research progresses and new applications are uncovered, this intermediate will undoubtedly continue to play a pivotal role in advancing medical science.